N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide

• IUPAC Name: N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4-(7-methoxy-4-oxochromen-3-yl)oxybenzamide
• InChI: InChI=1S/C28H24N2O6/c1-33-20-8-10-24-23(13-20)18(15-30-24)11-12-29-28(32)17-3-5-19(6-4-17)36-26-16-35-25-14-21(34-2)7-9-22(25)27(26)31/h3-10,13-16,30H,11-12H2,1-2H3,(H,29,32)
• InChI Key: MAAKLVITBNLXFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC=C(C=C3)OC4=COC5=C(C4=O)C=CC(=C5)OC
• Molecular Formula: C28H24N2O6
• Molecular Weight: 484.5 g/mol

Description

N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide is a useful research compound. Its molecular formula is C28H24N2O6 and its molecular weight is 484.508. The purity is usually 95%.
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Scientific Research Applications

Neuroleptic Activity

The compound has been studied for its potential neuroleptic (antipsychotic) activity. In a study, benzamide derivatives, structurally similar to N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide, were synthesized and evaluated for their inhibitory effects on stereotyped behavior induced by apomorphine in rats. These studies aimed to establish a correlation between structure and activity, revealing that certain benzamides could be potent drugs with fewer side effects for the treatment of psychosis (Iwanami et al., 1981).

Anti-Inflammatory and Antinociceptive Activities

The compound's chemical structure is similar to chromone derivatives isolated from Vitex negundo, which have shown significant anti-inflammatory and antinociceptive (pain-relieving) activities in vivo. These activities were demonstrated in models like acetic acid-induced abdominal constriction and carrageenan-induced paw edema in mice, suggesting potential applications in alleviating nociception and inflammation (Khan et al., 2017).

Glucokinase Activation for Diabetes Treatment

Related benzamide derivatives were synthesized and identified as potent glucokinase activators, demonstrating promising glucose uptake in rat hepatocytes and the potential to reduce glucose levels in diabetes treatment. Such compounds have exhibited favorable pharmacokinetic parameters and safety margins in toxicity studies, indicating potential applications in managing type 2 diabetes mellitus (Park et al., 2014).

Serotonin Receptor Interaction

Indole-ethylamines, structurally akin to the compound , were tested for their ability to suppress the firing of dorsal raphe serotonergic neurons in rats. The study highlighted the structural specificity of serotonin autoreceptors among tryptamine analogs, which is critical for understanding the interaction of such compounds with the serotonergic system, potentially contributing to the development of novel therapeutics for neuropsychiatric disorders (Rogawaski & Aghajanian, 1981).